molecular formula C27H24N4O3S B295729 5-imino-6-[3-methoxy-4-(1-naphthylmethoxy)benzylidene]-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

5-imino-6-[3-methoxy-4-(1-naphthylmethoxy)benzylidene]-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

Cat. No.: B295729
M. Wt: 484.6 g/mol
InChI Key: XGNIIWXDGNIEKO-OHMBLGONSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-imino-6-[3-methoxy-4-(1-naphthylmethoxy)benzylidene]-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied.

Mechanism of Action

The mechanism of action of 5-imino-6-[3-methoxy-4-(1-naphthylmethoxy)benzylidene]-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation or by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that the compound this compound has cytotoxic effects on cancer cells and can induce apoptosis. It has also been shown to have antimicrobial activity against various bacterial strains. However, further studies are needed to determine the full range of biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-imino-6-[3-methoxy-4-(1-naphthylmethoxy)benzylidene]-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments is its potential as an anticancer and antimicrobial agent. However, one of the limitations is that the mechanism of action of the compound is not fully understood, which makes it difficult to design experiments that target specific pathways or enzymes.

Future Directions

There are several future directions for research on 5-imino-6-[3-methoxy-4-(1-naphthylmethoxy)benzylidene]-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One area of research is to further elucidate the mechanism of action of the compound and its effects on cancer cells and bacteria. Another area of research is to explore the potential of this compound as a drug candidate for the treatment of cancer and bacterial infections. Additionally, future research can focus on the optimization of the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 5-imino-6-[3-methoxy-4-(1-naphthylmethoxy)benzylidene]-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been reported in the literature using different methods. One of the methods involves the reaction of 4-(1-naphthylmethoxy)-3-methoxybenzaldehyde with 2-propyl-1,3,4-thiadiazole-5-carboxylic acid hydrazide in the presence of acetic acid and glacial acetic acid. The resulting product is then treated with 2-chloro-6-methylpyrimidine in the presence of triethylamine to yield the final compound.

Scientific Research Applications

The compound 5-imino-6-[3-methoxy-4-(1-naphthylmethoxy)benzylidene]-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been studied for its potential applications in various fields. One of the areas of research is its use as a potential anticancer agent. Studies have shown that this compound has cytotoxic effects on cancer cells and can induce apoptosis. It has also been studied for its potential use as an antimicrobial agent, with promising results against various bacterial strains.

Properties

Molecular Formula

C27H24N4O3S

Molecular Weight

484.6 g/mol

IUPAC Name

(6Z)-5-imino-6-[[3-methoxy-4-(naphthalen-1-ylmethoxy)phenyl]methylidene]-2-propyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

InChI

InChI=1S/C27H24N4O3S/c1-3-7-24-30-31-25(28)21(26(32)29-27(31)35-24)14-17-12-13-22(23(15-17)33-2)34-16-19-10-6-9-18-8-4-5-11-20(18)19/h4-6,8-15,28H,3,7,16H2,1-2H3/b21-14-,28-25?

InChI Key

XGNIIWXDGNIEKO-OHMBLGONSA-N

Isomeric SMILES

CCCC1=NN2C(=N)/C(=C/C3=CC(=C(C=C3)OCC4=CC=CC5=CC=CC=C54)OC)/C(=O)N=C2S1

SMILES

CCCC1=NN2C(=N)C(=CC3=CC(=C(C=C3)OCC4=CC=CC5=CC=CC=C54)OC)C(=O)N=C2S1

Canonical SMILES

CCCC1=NN2C(=N)C(=CC3=CC(=C(C=C3)OCC4=CC=CC5=CC=CC=C54)OC)C(=O)N=C2S1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.